Cas no 19115-29-8 (Benzenemethanol,2-chloro-a-ethynyl-)

• Product Name: Benzenemethanol,2-chloro-a-ethynyl-
• CAS No: 19115-29-8
• MF: C₉H₇ClO
• MW: 166.604281663895
• MDL: MFCD09032693
• CID: 123357
• PubChem ID: 10866711
• Update Time: 2025-05-19

Benzenemethanol,2-chloro-a-ethynyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,2-chloro-a-ethynyl-
• 1-(2-CHLORO-PHENYL)-PROP-2-YN-1-OL
• 1-(2-chlorophenyl)prop-2-yn-1-ol
• (+-)-1-Hydroxy-1-(2-chlor-phenyl)-propin-(2)
• 1-(2-chlorophenyl)-2-propyn-1-ol
• 1-(2'-chlorophenyl)prop-2-yn-1-ol
• 1-(2-Chlor-phenyl)-prop-2-in-1-ol
• AG-E-39572
• Benzylalcohol, o-chloro-a-ethynyl- (8CI)
• CTK4E0595
• (+/-)-1-(2-chloro-phenyl)-prop-2-yn-1-ol
• A924781
• SY045255
• CS-0333738
• AC5063
• DTXSID70446350
• Benzenemethanol, 2-chloro-alpha-ethynyl-
• MFCD09032693
• AKOS006240010
• AB90311
• 19115-29-8
• SCHEMBL136204
• MUENINFVGCDNTE-UHFFFAOYSA-N

• MDL： MFCD09032693
• Inchi： 1S/C9H7ClO/c1-2-9(11)7-5-3-4-6-8(7)10/h1,3-6,9,11H
• InChI Key： MUENINFVGCDNTE-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C#C)O

Computed Properties

• Exact Mass: 166.01861
• Monoisotopic Mass: 166.0185425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Benzenemethanol,2-chloro-a-ethynyl-

Benzenemethanol, 2-chloro-a-ethynyl - CAS No. 19115-29-8

Benzenemethanol, 2-chloro-a-ethynyl (CAS No. 19115-29-8) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzene ring with a methanol group and an ethynyl substituent. The presence of the chlorine atom at the 2-position further enhances its chemical reactivity and functional versatility.

The synthesis of Benzenemethanol, 2-chloro-a-ethynyl involves a series of well-established organic reactions, including Friedel-Crafts alkylation and subsequent functionalization steps. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. Researchers have also explored alternative routes, such as using transition metal catalysts, to optimize the synthesis process and reduce environmental impact.

One of the most notable applications of Benzenemethanol, 2-chloro-a-ethynyl is in the field of materials science, particularly in the development of advanced polymers and coatings. The compound's ability to undergo polymerization under specific conditions makes it an ideal candidate for creating high-performance materials with tailored properties. For instance, studies have shown that polymers derived from this compound exhibit excellent thermal stability and mechanical strength, making them suitable for aerospace and automotive industries.

In addition to its material applications, Benzenemethanol, 2-chloro-a-ethynyl has also found significant use in pharmaceutical research. Its unique structure allows for the formation of bioactive molecules with potential therapeutic applications. Recent studies have focused on its role as a building block for synthesizing complex organic molecules with anti-cancer and anti-inflammatory properties. The compound's ability to participate in various bioorthogonal reactions has further expanded its utility in drug discovery.

The electronic properties of Benzenemethanol, 2-chloro-a-ethynyl have also been extensively studied, particularly in the context of organic electronics. Researchers have investigated its potential as a component in organic light-emitting diodes (OLEDs) and solar cells. The compound's ability to act as an electron transport layer has shown promise in improving device efficiency and stability.

From an environmental perspective, the synthesis and application of Benzenemethanol, 2-chloro-a-ethynyl have been optimized to minimize ecological impact. Green chemistry principles have been integrated into its production processes, reducing waste generation and energy consumption. Furthermore, the compound's biodegradability has been assessed under various conditions to ensure its safe disposal and minimize environmental harm.

In conclusion, Benzenemethanol, 2-chloro-a-ethynyl (CAS No. 19115-29-8) is a multifaceted organic compound with a wide range of applications across different scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool in modern chemistry research and industrial applications. As ongoing research continues to uncover new possibilities for this compound, its role in advancing technological innovations is expected to grow significantly.